Cas no 54648-07-6 (1,3,3-Trimethyl-5(6)-nitro-1-(4-nitrophenyl)indane)

1,3,3-Trimethyl-5(6)-nitro-1-(4-nitrophenyl)indane structure
54648-07-6 structure
Product Name:1,3,3-Trimethyl-5(6)-nitro-1-(4-nitrophenyl)indane
CAS No:54648-07-6
MF:C18H18N2O4
MW:326.346524715424
CID:376412
PubChem ID:108255
Update Time:2025-04-19

1,3,3-Trimethyl-5(6)-nitro-1-(4-nitrophenyl)indane Chemical and Physical Properties

Names and Identifiers

    • 1,3,3-Trimethyl-5(6)-nitro-1-(4-nitrophenyl)indane
    • 1,3,3-trimethyl-5-nitro-1-(4-nitrophenyl)-2H-indene
    • 1,3,3-trimethyl-5-nitro-1-(4-nitrophenyl)-2,3-dihydro-1H-indene
    • SCHEMBL9263204
    • DTXSID40969925
    • 1H-Indene, 2,3-dihydro-1,1,3-trimethyl-5(or 6)-nitro-3-(4-nitrophenyl)-
    • 54648-07-6
    • Inchi: 1S/C18H18N2O4/c1-17(2)11-18(3,12-4-6-13(7-5-12)19(21)22)15-9-8-14(20(23)24)10-16(15)17/h4-10H,11H2,1-3H3
    • InChI Key: SNODYNVSSVPIFV-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2=C(C=1)C(C)(C)CC2(C)C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 326.12674
  • Monoisotopic Mass: 326.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 516
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • Density: 1.239
  • Boiling Point: 452.6°Cat760mmHg
  • Flash Point: 202.7°C
  • Refractive Index: 1.598
  • PSA: 86.28
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